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Compound of Interest

Compound Name: 2-(Aminomethyl)pyridin-3-ol

Cat. No.: B061834 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety and

logistical information for 2-(Aminomethyl)pyridin-3-ol (CAS RN: 194665-89-9), a key reagent

in various research and development applications. The following procedural guidance is

designed to minimize risk and ensure operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-(Aminomethyl)pyridin-3-ol is not readily

available, data from structurally similar compounds, such as 2-(Aminomethyl)pyridine and 2-

Aminopyridin-3-ol, indicate that this compound should be handled with care. The primary

hazards are expected to be skin and eye irritation or burns, and potential respiratory tract

irritation.[1][2] Therefore, a comprehensive approach to personal protective equipment is

mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[1]

To protect against potential

splashes that can cause

severe eye damage.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile). Gloves

should be inspected before

use and changed regularly

(e.g., every 30-60 minutes) or

immediately if contaminated or

damaged.[3][4]

To prevent skin contact which

may cause severe burns or

irritation.[1]

Body Protection

A lab coat or a chemical-

resistant apron. For larger

quantities or increased risk of

exposure, a chemical-resistant

suit may be necessary.[1][3]

To protect against skin contact

and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or for spill cleanup,

a NIOSH-approved respirator

is required.[5]

To prevent inhalation of vapors

or aerosols that may cause

respiratory irritation.[1]

Experimental Workflow for Safe Handling
A systematic workflow is critical to maintaining a safe laboratory environment when working

with 2-(Aminomethyl)pyridin-3-ol.
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Figure 1. A generalized experimental workflow for the safe handling of 2-
(Aminomethyl)pyridin-3-ol.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

Emergency Response Protocol

Situation Action

Skin Contact

Immediately remove all contaminated clothing.

[1][5] Rinse the affected skin area with plenty of

water for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes.[1][5] Remove contact lenses if

present and easy to do. Continue rinsing.[1][5]

Seek immediate medical attention.[1][5]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][5] Seek immediate

medical attention.[1][5]

Ingestion
Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Seek immediate medical attention.[1]

Minor Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable

container for disposal.[5] Ensure adequate

ventilation.[5]

Major Spill

Evacuate the area.[5] Wear appropriate PPE,

including respiratory protection.[5] Contain the

spill and prevent it from entering drains.[5]

Collect the material for disposal.[5]

Disposal Plan
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Proper disposal of 2-(Aminomethyl)pyridin-3-ol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Generation Segregation & Storage
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Figure 2. A logical flow diagram for the proper disposal of 2-(Aminomethyl)pyridin-3-ol waste.

All waste materials should be disposed of in accordance with local, state, and federal

regulations.[5] Do not dispose of this chemical down the drain.[5] Waste containers should be

clearly labeled with the contents.

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling 2-(Aminomethyl)pyridin-3-ol and maintain a safe and

productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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